Cas no 309740-49-6 (methyl 1-methyl-4-nitro-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-methyl-4-nitro-1H-pyrazole-5-carboxylate
• CAS No: 309740-49-6
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD02110822
• CID: 1444858
• PubChem ID: 1255549
• Update Time: 2025-04-20

methyl 1-methyl-4-nitro-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-methyl-4-nitro-, methyl ester
• methyl 1-methyl-4-nitro-1H-pyrazole-5-carboxylate
• methyl 2-methyl-4-nitropyrazole-3-carboxylate
• 2-methyl-4-nitro-2H-pyrazole-3-carboxylic acid methyl ester
• 4-nitro-2-methyl-2H-pyrazole-3-carboxylic acid methyl ester
• methyl 1-methyl-4-nitro-5-pyrazolecarboxylate
• methyl 1-methyl-4-nitropyrazole-5-carboxylate
• 309740-49-6
• EU-0019039
• ANWHCLPGJQUYRX-UHFFFAOYSA-N
• EN300-1664743
• SY040463
• AKOS000307984
• AKOS015922377
• DA-33319
• MFCD02110822
• PB21794
• CS-0049222
• SCHEMBL1878446
• AM20090435
• STK348983
• P10219
• SR-01000530090-1
• A876055
• SR-01000530090
• DS-8038
• methyl1-methyl-4-nitro-1H-pyrazole-5-carboxylate

• MDL： MFCD02110822
• Inchi： 1S/C6H7N3O4/c1-8-5(6(10)13-2)4(3-7-8)9(11)12/h3H,1-2H3
• InChI Key： ANWHCLPGJQUYRX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=NN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 185.04400
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.94000
• LogP: 0.63810

methyl 1-methyl-4-nitro-1H-pyrazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature